Cas no 22459-57-0 (1,2,4,5-Tetrazine,1,2,5,6-tetrahydro-1,3,5-triphenyl-)

• Product name: 1,2,4,5-Tetrazine,1,2,5,6-tetrahydro-1,3,5-triphenyl-
• CAS No: 22459-57-0
• MF: C₂₀H₁₈N₄
• MW: 314.383723735809
• CID: 288587
• PubChem ID: 422973

1,2,4,5-Tetrazine,1,2,5,6-tetrahydro-1,3,5-triphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Tetrazine,1,2,5,6-tetrahydro-1,3,5-triphenyl-
• 2,4,6-triphenyl-1,3-dihydro-1,2,4,5-tetrazine
• 1,3,5-Triphenylverdazyl
• 2,4,6-triphenyl-sym-tetrazine
• 2,4,6-triphenylverdazyl
• 5805P
• AC1L9N2K
• leucoverdazyl
• leukoverdazyl
• triphenylleucoverdazyl
• DTXSID50329713
• SCHEMBL265449
• 2,4,6-triphenyl-1,2,3,4-tetrahydro-(1,2,4,5)tetrazine
• AKOS024343044
• 2,4,6-triphenyl-3,4-dihydro-1,2,4,5-tetrazin-1(2h)-yl
• 22459-57-0

• Inchi： InChI=1S/C20H18N4/c1-4-10-17(11-5-1)20-21-23(18-12-6-2-7-13-18)16-24(22-20)19-14-8-3-9-15-19/h1-15H,16H2,(H,21,22)
• InChI Key： DKUZMXLSCVOALE-UHFFFAOYSA-N
• SMILES： C1=CC=C(C2NN(C3=CC=CC=C3)CN(C3=CC=CC=C3)N=2)C=C1

Computed Properties

• Exact Mass: 314.153
• Monoisotopic Mass: 314.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 30.9Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 447.6°Cat760mmHg
• Flash Point: 224.5°C
• Refractive Index: 1.646